Cas no 72500-11-9 (Methyl vanillate glucoside)

• Product Name: Methyl vanillate glucoside
• CAS No: 72500-11-9
• MF: C₁₅H₂₀O₉
• MW: 344.313905715942
• CID: 1080858
• PubChem ID: 57481803
• Update Time: 2025-04-20

Methyl vanillate glucoside Chemical and Physical Properties

Names and Identifiers

• Methyl vanillate glucoside
• methyl 3-methoxy-4-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
• Methyl 3-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
• 72500-11-9
• NCGC00385741-01
• Methylvanillateglucoside
• SCHEMBL19798066
• FS-8703
• DA-55409
• methyl-4-(beta-d-glucopyranosyloxy)-3-methoxybenzoate
• AKOS040762056
• CS-0023743
• HY-N3264

• Inchi： 1S/C15H20O9/c1-21-9-5-7(14(20)22-2)3-4-8(9)23-15-13(19)12(18)11(17)10(6-16)24-15/h3-5,10-13,15-19H,6H2,1-2H3/t10-,11-,12+,13-,15-/m1/s1
• InChI Key： INSAQPSCUXYJAY-ZHZXCYKASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C(=O)OC)=CC=1OC

Computed Properties

• Exact Mass: 344.11073221g/mol
• Monoisotopic Mass: 344.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.444±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 568.4±50.0 °C at 760 mmHg
• Flash Point: 209.2±23.6 °C
• Solubility: Slightly soluble (8.6 g/l) (25 º C),
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Methyl vanillate glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether